1-({[4-allyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetyl)indoline

• IUPAC Name: 1-(2,3-dihydroindol-1-yl)-2-[(4-prop-2-enyl-5-pyridin-4-yl-1,2,4-triazol-3-yl)sulfanyl]ethanone
• InChI: InChI=1S/C20H19N5OS/c1-2-12-25-19(16-7-10-21-11-8-16)22-23-20(25)27-14-18(26)24-13-9-15-5-3-4-6-17(15)24/h2-8,10-11H,1,9,12-14H2
• InChI Key: GSEFOULGYXEJLJ-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=NN=C1SCC(=O)N2CCC3=CC=CC=C32)C4=CC=NC=C4
• Molecular Formula: C20H19N5OS
• Molecular Weight: 377.5 g/mol

Description

1-({[4-allyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetyl)indoline is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. This compound has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 1-({[4-allyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetyl)indoline is not fully understood. However, it has been suggested that the compound may inhibit the activity of enzymes involved in DNA replication and repair, leading to the inhibition of cell growth and proliferation.
Biochemical and Physiological Effects:
Studies have shown that 1-({[4-allyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetyl)indoline exhibits biochemical and physiological effects. It has been found to induce apoptosis in cancer cells and inhibit the growth of bacteria and viruses. This compound has also been found to have low toxicity in normal cells.

Advantages and Limitations for Lab Experiments

1-({[4-allyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetyl)indoline has some advantages and limitations for lab experiments. One advantage is its potential as a photosensitizer for photodynamic therapy. However, its mechanism of action is not fully understood, which limits its potential applications.

Future Directions

There are several future directions for the study of 1-({[4-allyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetyl)indoline. One direction is to further investigate its mechanism of action and potential applications in cancer treatment, antimicrobial therapy, and antiviral therapy. Another direction is to explore its potential as a photosensitizer for photodynamic therapy. Additionally, more studies are needed to determine its toxicity in vivo and its pharmacokinetic properties.

Scientific Research Applications

1-({[4-allyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetyl)indoline has been studied for its potential applications in various fields. It has been found to exhibit anticancer, antimicrobial, and antiviral activities. This compound has also been studied for its potential as a photosensitizer for photodynamic therapy.